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Compound of Interest

Compound Name: 25B-NBOH hydrochloride

Cat. No.: B10764816

An In-depth Technical Guide on 25B-NBOH Hydrochloride

Abstract

25B-NBOH hydrochloride is a potent synthetic hallucinogen belonging to the N-
benzylphenethylamine class of compounds. A derivative of the psychedelic phenethylamine
2C-B, it is distinguished by the addition of a 2-hydroxybenzyl group to the amine.[1][2][3] This
compound is a subject of significant interest in the fields of pharmacology, toxicology, and
forensic chemistry due to its high potency and selectivity as a serotonin 5-HTza receptor
agonist.[1][2][4][5][6] This document provides a comprehensive technical overview of 25B-
NBOH hydrochloride, detailing its chemical structure, physicochemical properties,
pharmacology, and established experimental protocols for its synthesis and analysis. The
information presented is intended for researchers, scientists, and drug development
professionals.

Chemical Identity and Physicochemical Properties

25B-NBOH is formally known as 2-[[2-(4-bromo-2,5-dimethoxy-
phenyl)ethylamino]methyl]phenol.[7] It is structurally related to other potent psychoactive
substances like 25B-NBOMe.[2][7] The hydrochloride salt is the common form used for
analytical reference and research purposes.[4]
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Quantitative data regarding the chemical and physical properties of 25B-NBOH and its
hydrochloride salt have been compiled from various sources and are presented below.

Table 1: Chemical Identification of 25B-NBOH Hydrochloride

Identifier Value
Preferred Name 25B-NBOH
Synonyms 2C-B-NBOH, NBOH-2C-B[1][7]

2-[[[2-(4-bromo-2,5-
Formal Name dimethoxyphenyl)ethyllamino]methyl]-phenol,

monohydrochloride[1][4]

CAS Number 1539266-16-4[1][4][7]

Chemical Formula (Base) C17H20BrNO3[6][7]

Molecular Weight (Base) 366.25 g/mol [6][7]

Chemical Formula (HCI Salt) C17H20BrNOs « HCI[1][4]

Formula Weight (HCI Salt) 402.7 g/mol [1][4][8]

InChl Key POIOFOVTMBOTDN-UHFFFAOYSA-N[4]

| SMILES | BrC1=CC(OC)=C(CCNCC2=C(0)C=CC=C2)C=C10C.CI[4] |

Table 2: Physicochemical and Analytical Properties of 25B-NBOH Hydrochloride
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Property Value

Appearance A neat solid, Crystalline Powder[1][4]
Purity 298%[4]

Melting Point 193.93 °C[9]

DMF: 20 mg/ml; DMSO: 20 mg/ml; Ethanol: 20

Solubility

mg/ml; Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/mi[1]
Storage Temperature -20°C[1][4]
Stability > 2 years at -20°C[1]

| UVmax | Not Determined[9] |

Pharmacology
Mechanism of Action

25B-NBOH is a potent serotonin receptor agonist with high affinity and selectivity, particularly
for the 5-HT2a receptor.[2][4][6] The hallucinogenic effects of N-benzylphenethylamines are
primarily mediated by their agonist activity at this receptor.[10] The interaction with the 5-HT2a
receptor initiates a downstream signaling cascade that is believed to be responsible for the
compound's psychedelic effects.[2][11] It is one of the most selective agonist ligands for the 5-
HT2a receptor.[2]

Receptor Binding Profile

The affinity of 25B-NBOH for serotonin receptors has been quantified, demonstrating its high
potency.

Table 3: Receptor Binding Affinity of 25B-NBOH

Receptor Affinity (pKi)

5-HT2a 8.3[4][5][6][8]

| 5-HT2C | 9.4[4][5][6][8] |
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Note: pKi is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a
higher binding affinity.

Signaling Pathway

Activation of the 5-HT2a receptor by an agonist like 25B-NBOH initiates a G-protein-coupled
signaling cascade. The 5-HTz2a receptor is coupled to the Gg/G11 protein, which activates
phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into
inositol trisphosphate (IP3) and diacylglycerol (DAG), leading to an increase in intracellular
calcium and activation of protein kinase C (PKC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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